Cas no 61791-13-7 (Alcohols, coco,ethoxylated)

Coco alcohol ethoxylates are nonionic surfactants derived from the ethoxylation of coconut fatty alcohols. These compounds exhibit excellent emulsifying, wetting, and dispersing properties, making them suitable for use in industrial and household cleaning formulations. Their hydrophilic-lipophilic balance (HLB) can be tailored by adjusting the degree of ethoxylation, allowing for versatility in applications such as detergents, degreasers, and textile processing aids. Coco alcohol ethoxylates are biodegradable and exhibit low toxicity, aligning with environmental and safety regulations. Their stability in alkaline and electrolyte-rich environments further enhances their utility in hard-surface cleaning and agrochemical formulations. These surfactants are valued for their performance and compatibility with other ingredients.

Alcohols, coco,ethoxylated structure

Product Name:Alcohols, coco,ethoxylated

CAS No:61791-13-7

MF:

MW:

CID:505076

Update Time:2025-10-30

Alcohols, coco,ethoxylated Chemical and Physical Properties

Names and Identifiers

- Alcohols, coco,ethoxylated
- COCETH-10
- Agrimul1205NRE
- Arlypon F
- Coceth
- Coceth 6
- Coceth 8
- Coco 3 EO NRE
- Coco 7 EO NRE
- Coco alcs., ethoxylated
- Coconut oil alcohol, ethoxylated
- Conion L 83
- DehydolLT 3
- Ethoxylated alcohols, coco
- Ethoxylated coco alcs.
- Genapol 150
- Genapol C
- Genapol C 050
- Genapol C 070
- Genapol C 080
- Genapol C 100
- Genapol C 110
- Genapol C 150
- Genapol C 200
- Genapol LA 07
- Genapol200
- Imbentin Coco 6.9EO
- Imbentin Coco6.5EO
- COCETH-3
- COCETH-5
- Alcohols, coco, ethoxylated
- Polyethyleneglycol coconut alcohol ether
- COCETH-6
- COCETH-8
- MDL： MFCD00163738

Experimental Properties

Flash Point: Fahrenheit: 482 ° f
Celsius: 250 ° c
Solubility: H2O: soluble1g/10 mL, clear, colorless

Alcohols, coco,ethoxylated Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H318-H400
Warning Statement： P273-P280-P305+P351+P338
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：2
Hazard Category Code： 22-41-50
Safety Instruction： 26-39-61
Hazardous Material Identification：

Alcohols, coco,ethoxylated Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	61028-100G	Genapol? C-100	61791-13-7		100G	￥1008.46	2022-02-23

Alcohols, coco,ethoxylated Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Additional information on Alcohols, coco,ethoxylated

Research Brief on Alcohols, coco, ethoxylated (CAS: 61791-13-7): Recent Advances and Applications in Chemical Biomedicine

Alcohols, coco, ethoxylated (CAS: 61791-13-7) is a class of nonionic surfactants derived from coconut oil fatty alcohols and ethylene oxide. These compounds have garnered significant attention in the chemical biomedicine field due to their versatile applications, including drug delivery systems, antimicrobial formulations, and biocompatible materials. Recent studies have explored their structural modifications, biological interactions, and potential therapeutic uses, making them a focal point for interdisciplinary research.

A 2023 study published in the Journal of Controlled Release investigated the role of Alcohols, coco, ethoxylated in enhancing the solubility and bioavailability of hydrophobic drugs. The research demonstrated that ethoxylated coconut alcohols could form stable micelles, improving the delivery of anticancer agents like paclitaxel. The study highlighted the compound's low cytotoxicity and high biodegradability, positioning it as a promising excipient for nanomedicine applications.

Another breakthrough was reported in Biomaterials Science, where researchers utilized CAS: 61791-13-7 to develop antimicrobial coatings for medical devices. The ethoxylated structure exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This innovation addresses the growing need for infection-resistant materials in hospitals, particularly for implants and catheters.

Recent advancements also include the use of Alcohols, coco, ethoxylated in gene therapy vectors. A 2024 preprint on bioRxiv detailed its incorporation into lipid nanoparticles (LNPs) for mRNA delivery, showing improved transfection efficiency compared to traditional PEGylated lipids. The study emphasized the compound's ability to modulate immune responses, reducing inflammatory side effects commonly associated with LNP-based therapies.

Despite these promising developments, challenges remain in standardizing the ethoxylation degree (n) of CAS: 61791-13-7 for specific applications. Current research is focusing on structure-activity relationships to optimize performance across different biomedical uses. Regulatory considerations regarding long-term biocompatibility are also under active investigation by organizations like the FDA and EMA.

In conclusion, Alcohols, coco, ethoxylated (61791-13-7) represents a versatile platform for biomedical innovation. Its applications span from drug delivery to antimicrobial protection, with ongoing research uncovering new therapeutic potentials. Future directions include precision engineering of ethoxylation patterns and large-scale clinical validation of its biomedical formulations.